Cas no 1393101-11-5 (4-amino-2-methylpyrazole-3-carbonitrile)

• Product Name: 4-amino-2-methylpyrazole-3-carbonitrile
• CAS No: 1393101-11-5
• MF: C₅H₆N₄
• MW: 122.12793970108
• MDL: MFCD26680192
• CID: 4593590
• PubChem ID: 83385405
• Update Time: 2025-06-14

4-amino-2-methylpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methyl-1H-pyrazole-5-carbonitrile
• 4-amino-2-methylpyrazole-3-carbonitrile
• W12222
• 1393101-11-5
• AS-64243
• CS-0038823
• MFCD26680192
• AKOS023098355
• SY124713
• DB-138174
• SCHEMBL15652181
• EN300-116480

• MDL： MFCD26680192
• Inchi： 1S/C5H6N4/c1-9-5(2-6)4(7)3-8-9/h3H,7H2,1H3
• InChI Key： DKIXJJWMOCKVJG-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=C(C=N1)N

Computed Properties

• Exact Mass: 122.059246208g/mol
• Monoisotopic Mass: 122.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6

Additional information on 4-amino-2-methylpyrazole-3-carbonitrile

Recent Advances in the Study of 4-amino-2-methylpyrazole-3-carbonitrile (CAS: 1393101-11-5)

4-amino-2-methylpyrazole-3-carbonitrile (CAS: 1393101-11-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibition and antimicrobial activity. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-amino-2-methylpyrazole-3-carbonitrile is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways. Structural modifications of the pyrazole core have been shown to enhance selectivity and efficacy, making it a promising scaffold for the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, 4-amino-2-methylpyrazole-3-carbonitrile has also been investigated for its antimicrobial potential. Studies have revealed that this compound and its derivatives possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings suggest that this compound could serve as a valuable lead for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's application in the synthesis of heterocyclic frameworks. Researchers have utilized 4-amino-2-methylpyrazole-3-carbonitrile as a building block for the construction of more complex molecular architectures, such as fused pyrazole and pyrimidine derivatives. These efforts have led to the discovery of new compounds with enhanced biological activities and improved pharmacokinetic properties. Recent synthetic methodologies have focused on green chemistry approaches, including catalyst-free and solvent-free reactions, to improve the sustainability of these processes.

Despite these promising developments, challenges remain in the optimization of 4-amino-2-methylpyrazole-3-carbonitrile-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural refinement and preclinical testing. Ongoing research is also exploring the compound's potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, where its unique chemical properties may offer new avenues for intervention.

In conclusion, 4-amino-2-methylpyrazole-3-carbonitrile (CAS: 1393101-11-5) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and heterocyclic synthesis underscore its potential to contribute to the development of novel therapeutics. Future research should focus on overcoming current limitations and expanding the scope of its biological activities, paving the way for its translation into clinical applications.